Cas no 1339646-10-4 (tert-butyl N-(5-carbamimidoyl-2-methylphenyl)carbamate)

• Product Name: tert-butyl N-(5-carbamimidoyl-2-methylphenyl)carbamate
• CAS No: 1339646-10-4
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5188433
• PubChem ID: 64406207
• Update Time: 2025-05-26

tert-butyl N-(5-carbamimidoyl-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (5-carbamimidoyl-2-methylphenyl)carbamate
• tert-butyl N-(5-carbamimidoyl-2-methylphenyl)carbamate
• Carbamic acid, N-[5-(aminoiminomethyl)-2-methylphenyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H19N3O2/c1-8-5-6-9(11(14)15)7-10(8)16-12(17)18-13(2,3)4/h5-7H,1-4H3,(H3,14,15)(H,16,17)
• InChI Key： YMQYBUASGHIQID-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(=N)N)C=CC=1C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.6
• Topological Polar Surface Area: 88.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(5-carbamimidoyl-2-methylphenyl)carbamate

tert-butyl N-(5-carbamimidoyl-2-methylphenyl)carbamate: A Comprehensive Overview

tert-butyl N-(5-carbamimidoyl-2-methylphenyl)carbamate is a compound with the CAS number 1339646-10-4. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The name itself is a testament to its complex structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring. The presence of the carbamimidoyl group at the 5-position of the phenyl ring adds to its structural complexity and functional versatility.

The compound's structure is particularly interesting because it combines several functional groups that are known for their reactivity and biological activity. The tert-butyl group, for instance, is a bulky substituent that can influence the compound's physical properties, such as solubility and stability. The carbamate group, on the other hand, is known for its ability to form hydrogen bonds, which can play a crucial role in molecular interactions. The methyl group at the 2-position of the phenyl ring further modulates the electronic environment of the molecule, potentially affecting its reactivity and selectivity.

Recent studies have highlighted the potential of tert-butyl N-(5-carbamimidoyl-2-methylphenyl)carbamate in drug discovery and development. Its unique structure makes it a promising candidate for targeting specific biological pathways or receptors. For example, researchers have explored its ability to inhibit certain enzymes or modulate receptor activity, which could lead to innovative therapeutic agents. The compound's ability to form stable complexes with biological molecules has also been investigated, opening up possibilities in areas such as diagnostics and imaging.

In addition to its biological applications, tert-butyl N-(5-carbamimidoyl-2-methylphenyl)carbamate has shown potential in materials science. Its structural features make it a suitable candidate for use in polymer synthesis or as a building block for advanced materials. The compound's stability under various conditions has been tested, and it has demonstrated robustness in certain environments, which could be advantageous for industrial applications.

The synthesis of tert-butyl N-(5-carbamimidoyl-2-methylphenyl)carbamate involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These methods often involve coupling reactions or nucleophilic substitutions, which are well-established techniques in organic chemistry. The optimization of these processes has been a focus of recent studies, with the aim of making the synthesis more scalable and cost-effective.

The compound's properties have also been studied in relation to its environmental impact. Researchers have investigated its biodegradability and toxicity profiles, which are critical factors for determining its suitability for large-scale use. Preliminary results suggest that it has low toxicity and moderate biodegradability, which aligns with current trends toward sustainable chemistry practices.

In conclusion, tert-butyl N-(5-carbamimidoyl-2-methylphenyl)carbamate is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an attractive target for research in drug discovery, materials science, and sustainable chemistry. As new studies continue to uncover its properties and capabilities, this compound is poised to play an increasingly important role in various scientific and industrial domains.